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Compound of Interest

Compound Name: Ethylcyclohexane

Cat. No.: B155913

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures,
and disposal methods for ethylcyclohexane. The information herein is intended to equip
laboratory personnel with the knowledge necessary to mitigate risks and ensure a safe working
environment. All quantitative data has been summarized in tables for clarity and ease of
comparison, and key procedural workflows are visualized using diagrams.

Chemical and Physical Properties

Ethylcyclohexane is a colorless, flammable liquid with an aromatic odor.[1][2] A thorough
understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source
Molecular Formula C8H16 [2]
Molecular Weight 112.21 g/mol [2][3]
Boiling Point 130-132 °C (266-270 °F) at 1]
760 mmHg

Melting Point -111 °C (-168 °F) [2][4]
Flash Point 18 °C (64.4 °F) - Closed Cup [1][5]
Autoignition Temperature 262 °C (503.6 °F) [1]
Density 0.788 g/mL at 25 °C [2][4]
Vapor Density 3.87 (Air=1) [1]
Vapor Pressure 25 mmHg at 37.7 °C [4115]
Solubility in Water Insoluble [4]
Lower Explosive Limit 0.9% [6]
Upper Explosive Limit 6.6% [61[7]

Hazard Identification and Toxicology

Ethylcyclohexane is classified as a highly flammable liquid and presents an aspiration hazard.
[3][8] It is crucial to be aware of its potential health effects and exposure limits.

GHS Hazard Statements:
o H225: Highly flammable liquid and vapor.[3][8]

o H304: May be fatal if swallowed and enters airways.[3][8]
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Exposure Route

Health Effects

First Aid Measures

Inhalation

May cause respiratory tract
irritation, dizziness, nausea,
vomiting, and in high
concentrations, central
nervous system depression,
collapse, and

unconsciousness.[1][9]

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek

immediate medical attention.

[1](2]

Skin Contact

May cause skin irritation and

dermatitis.[1]

Remove contaminated
clothing. Flush skin with plenty
of water for at least 15
minutes. Seek medical aid if

irritation develops.[1][2]

Eye Contact

May cause eye irritation,
chemical conjunctivitis, and

corneal damage.[1]

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

May cause gastrointestinal
irritation with nausea, vomiting,
and diarrhea. Aspiration into
the lungs can cause chemical
pneumonitis, which may be
fatal.[1][3]

Do NOT induce vomiting. If
conscious and alert, rinse
mouth and drink 2-4 cupfuls of
milk or water. Seek immediate

medical attention.[1][3]

Toxicity Data: Limited specific LD50 and LC50 data for ethylcyclohexane is available in the

public domain.[1] However, it is known to be toxic to aquatic life.[8]

Toxicity Type

Species

Source

LC50 (fish)

Morone saxatilis

8.8 mg/l-96 h ]
(Striped bass)

[8]
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Experimental Protocols

The following sections outline general methodologies for key safety-related experiments. These
are not specific to ethylcyclohexane but represent standard industry practices.

Determination of Flash Point (Closed-Cup Method)

The flash point of a volatile liquid is determined using a closed-cup tester, such as the Pensky-
Martens apparatus.

Methodology:

The sample is placed in the test cup of the apparatus.
e The cup is heated at a slow, constant rate.

« Asmall flame is directed into the vapor space above the liquid at regular temperature
intervals.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Assessment of Skin Irritation (In Vitro Method)

In vitro skin irritation testing is performed using reconstructed human epidermis (RhE) models.

Methodology:

A small amount of the test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period, the substance is rinsed off.

The viability of the tissue is assessed using a cell viability assay (e.g., MTT assay).

The reduction in cell viability compared to a negative control is used to classify the irritation
potential of the substance.

Inhalation Toxicity Testing (Vapor Exposure)
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Acute inhalation toxicity can be assessed by exposing animals to the vapor of the substance in
a controlled chamber.

Methodology:
e Animals, typically rats, are placed in an inhalation chamber.

e A known concentration of the test substance vapor is generated and introduced into the
chamber for a specified duration (e.g., 4 hours).

e The animals are monitored for signs of toxicity during and after exposure.

e The concentration of the substance that is lethal to 50% of the test animals (LC50) is
determined.

Safe Handling and Storage

Proper handling and storage procedures are paramount to preventing accidents and exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical when working with ethylcyclohexane.
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o Eye Protection Chemical Safety Goggles splash riskls hig Face Shield (for splash risk)

Always

Chemical-Resistant Gloves
(e.g.. Nittile)

Handling Ethylcyclohexane

Flame-Resistant Lab Coat

Respiratory Protection > or with a Respirator

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

Engineering Controls

o Ventilation: Work with ethylcyclohexane should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to keep airborne concentrations below exposure
limits.[1]

o Explosion-Proof Equipment: Use spark-proof tools and explosion-proof electrical equipment.
[10]

e Grounding and Bonding: Ground and bond containers when transferring material to prevent

static discharge.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[1]
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Storage Requirements

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as oxidizing agents.[1]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][3]

e Store in a designated "Flammables-area".[1]

Accidental Release and Firefighting Measures

Prompt and appropriate response to spills and fires is crucial to minimize hazards.

Spill Response
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Ethylcyclohexane Spill Occurs

Assess Spill Size and Risk

Small Spill Large Spill

(<1 Liter, Contained) (>1 Liter or Uncontained)

Evacuate Area

. L ]
Don Appropriate PPE Alert Others

Absorb with Inert Material

(e.g., vermiculite, sand) Call Emergency Services / EHS

Collect with Spark-Proof Tools
into a Suitable Container

Ventilate Area

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Spill Response Decision Tree.
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Firefighting

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam for small fires. For large fires, use water spray, fog, or alcohol-resistant foam.[1][9]
Water may be ineffective as ethylcyclohexane is lighter than water and a fire may be
spread.[1][11]

o Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[1] Vapors are heavier than air and can travel to an ignition source and flash
back.[1][9] Use water spray to keep fire-exposed containers cool.[1][9]

Disposal Procedures

Ethylcyclohexane and its contaminated materials must be disposed of as hazardous waste.

Collect in a Labeled, Request Pickup by
» RS ll  Compatible, Closed Container or Environmental Health & Safety (EHS)

Is it Hazardous Waste?

Click to download full resolution via product page

Hazardous Waste Disposal Decision Tree.

e Regulations: Waste generators must comply with all federal, state, and local hazardous
waste regulations.[1]

o Containerization: Collect waste in a properly labeled, sealed, and compatible container.[12]

» Disposal Method: Do not dispose of ethylcyclohexane down the drain or in the regular
trash.[4][12] Contact your institution's Environmental Health and Safety (EHS) department for
proper disposal procedures.[12] It may be possible to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[7]

Biological Transformation Pathway
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While not a human metabolic pathway, the biotransformation of ethylcyclohexane by the yeast
Candida maltosa has been studied and provides insight into its potential environmental fate.

The proposed pathway involves oxidation of both the cyclohexane ring and the ethyl side
chain.

Ethylcyclohexane

Ring Oxidation Side Chain Oxidation

Hydroxylation Hydroxylation

Ethylcyclohexanols 1-Hydroxyethylcyclohexane
Oxidation Oxidation
Ethylcyclohexanones Acetylcyclohexane

Baeyer-Villiger
Oxidation

Cyclohexylacetic acid

Cyclohexanecarboxylic acid
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Proposed Biotransformation Pathway of Ethylcyclohexane.

This guide is intended as a comprehensive resource for the safe handling of
ethylcyclohexane in a laboratory setting. Always consult your institution's specific safety
protocols and the most current Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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